4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride
Overview
Description
4-(3-Methoxyphenyl)piperazin-1-amine dihydrochloride, also known as 4-MPPD, is a synthetic piperazine derivative that is used in scientific research for a variety of applications. It is a white, odorless crystalline powder that is soluble in water and alcohol. It is a versatile compound that is used for its wide range of biochemical and physiological effects.
Scientific Research Applications
4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride is used in scientific research for a variety of applications. It is used as a ligand for the study of opioid receptors, as an agonist for the neurokinin-1 receptor, and as an inhibitor of monoamine oxidase (MAO). It has also been used to study the effects of neuropeptide Y on the cardiovascular system, as well as its effects on anxiety and depression.
Mechanism of Action
4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride acts as an agonist of the opioid receptors, as well as the neurokinin-1 receptor. It binds to both of these receptors and activates them, resulting in a variety of effects. At the opioid receptors, 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride acts as an agonist, resulting in analgesia, sedation, and other effects. At the neurokinin-1 receptor, 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride acts as an agonist, resulting in increased release of neurotransmitters such as serotonin and norepinephrine.
Biochemical and Physiological Effects
4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride has a variety of biochemical and physiological effects. It acts as an agonist of the opioid receptors, resulting in analgesia, sedation, and other effects. It also acts as an agonist of the neurokinin-1 receptor, resulting in increased release of neurotransmitters such as serotonin and norepinephrine. Additionally, 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride has been found to have anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
The major advantage of using 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride in lab experiments is its versatility. It can be used to study a variety of biochemical and physiological effects, as well as its effects on opioid and neurokinin-1 receptors. Additionally, it is relatively easy to synthesize and is soluble in water and alcohol, making it easy to work with. One limitation of using 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride in lab experiments is that it is not approved for human use, so it cannot be used in clinical trials.
Future Directions
There are several potential future directions for 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride research. One potential direction is to further study its effects on opioid and neurokinin-1 receptors, as well as its effects on anxiety and depression. Additionally, further research could be done to better understand the biochemical and physiological effects of 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride, as well as its potential therapeutic applications. Finally, further research could be done to explore the potential of 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride as a drug candidate for the treatment of various diseases and disorders.
Synthesis Methods
4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride can be synthesized via a multi-step process. The first step involves the reaction of 3-methoxyphenol with ethyl cyanoacetate in the presence of sodium ethoxide to form an ethyl ester. This is then hydrolyzed to form the corresponding carboxylic acid, which is then reacted with piperazine in the presence of dicyclohexylcarbodiimide (DCC) to form 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride involves the reaction of 3-methoxyaniline with piperazine in the presence of a coupling agent, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "3-methoxyaniline", "piperazine", "coupling agent", "hydrochloric acid" ], "Reaction": [ "Step 1: Add 3-methoxyaniline and piperazine to a reaction flask.", "Step 2: Add a coupling agent, such as EDC or DCC, to the reaction flask and stir for several hours at room temperature.", "Step 3: Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt.", "Step 4: Isolate the product by filtration or precipitation and wash with a suitable solvent." ] } | |
CAS RN |
2770359-64-1 |
Product Name |
4-(3-methoxyphenyl)piperazin-1-amine dihydrochloride |
Molecular Formula |
C11H19Cl2N3O |
Molecular Weight |
280.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
